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Compound of Interest

[Asp371]-Tyrosinase (369-377),

Compound Name:
human

Cat. No.: B612788

Application Notes and Protocols: [Asp371]-
Tyrosinase (369-377) Peptide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and use of
lyophilized [Asp371]-Tyrosinase (369-377) peptide, a key reagent in cellular immunology
research, particularly in the context of melanoma and cancer immunotherapy.

Peptide Specifications

The [Asp371]-Tyrosinase (369-377) peptide is a nonapeptide with the following characteristics:
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Property Value

Tyr-Met-Asp-Gly-Thr-Met-Ser-GIn-Val
Sequence

(YMDGTMSQV)
Molecular Formula C42H66N10016S2
Molecular Weight 1031.2 g/mol
Purity >95% (typically analyzed by HPLC)
Appearance White lyophilized powder
Counter-ion Typically Trifluoroacetate (TFA)
A tumor-associated antigen peptide derived
from human tyrosinase, presented by HLA-
Biological Context A*02:01. It is recognized by cytotoxic T

lymphocytes (CTLs) and is a target in

melanoma immunotherapy research.[1][2][3]

Reconstitution of Lyophilized Peptide

Proper reconstitution is critical for maintaining peptide integrity and ensuring accurate
experimental results.

Materials Required
 Vial of lyophilized [Asp371]-Tyrosinase (369-377) peptide

» Sterile, high-purity water (e.g., water for injection, cell culture grade water) or a suitable
buffer (e.g., sterile PBS)

¢ Dimethyl sulfoxide (DMSO), if required for initial solubilization
 Sterile, low-protein-binding polypropylene microcentrifuge tubes

o Calibrated micropipettes and sterile, low-retention pipette tips

Reconstitution Protocol
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o Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to warm to room
temperature in a desiccator for at least 20-30 minutes. This prevents condensation, which
can affect the peptide's stability and weighing accuracy.

» Centrifuge the Vial: Briefly centrifuge the vial to ensure all the lyophilized powder is at the

bottom.
e Solvent Selection:
o For most applications, sterile, high-purity water is a suitable solvent.[4]

o If the peptide is difficult to dissolve, a small amount of DMSO can be used to initially
solubilize the peptide, followed by dilution with an aqueous buffer. Note: The final
concentration of DMSO in your cell-based assays should be kept low (typically <0.5%) to
avoid cytotoxicity.[3]

e Reconstitution Procedure:
o Carefully open the vial.

o Add the desired volume of the chosen solvent to the vial to achieve a stock solution of a
specific concentration (e.g., 1 mg/mL).

o Gently swirl or vortex the vial to dissolve the peptide completely. If necessary, sonication
can be used to aid dissolution.[3]

 Aliquotting:

o Once the peptide is fully dissolved, it is highly recommended to aliquot the stock solution
into single-use volumes in sterile, low-protein-binding polypropylene tubes.[5] This
minimizes waste and prevents degradation from repeated freeze-thaw cycles.
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Figure 1. Workflow for the reconstitution of lyophilized peptide.
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Storage and Stability

Proper storage is crucial for maintaining the biological activity of the peptide.

Storage .
Form Duration Notes
Temperature
- Store in a desiccator,
Lyophilized Powder -20°C or -80°C Up to several years ]
protected from light.[5]
Stock Solution in Avoid repeated
-20°C Weeks to months
Water/Buffer freeze-thaw cycles.

Preferred for longer-
Several months to a
-80°C term storage of
year _
solutions.

For short-term use

4°C 1-2 weeks
only.
Ensure the final
o DMSO concentration
Stock Solution in ' _
-20°C or -80°C Up to a year is appropriate for
DMSO
downstream
applications.

Important Considerations:

o Freeze-Thaw Cycles: Repeatedly freezing and thawing peptide solutions can lead to
degradation. Aliquotting is the most effective way to avoid this.[5][6]

» Oxidation: The peptide contains methionine residues, which are susceptible to oxidation. To
minimize this, use oxygen-free solvents for reconstitution if possible, and store aliquots
tightly sealed.

o Hygroscopic Nature: Lyophilized peptides can absorb moisture from the air, which can
reduce their stability and alter the effective concentration. Always handle the powder quickly

in a dry environment.
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Experimental Protocols

[Asp371]-Tyrosinase (369-377) is primarily used to stimulate and detect specific T-cell
responses. Below is a general protocol for an ELISPOT (Enzyme-Linked Immunospot) assay, a
common application for this peptide.

Protocol: T-Cell Stimulation for ELISPOT Assay

This protocol outlines the steps for stimulating peripheral blood mononuclear cells (PBMCs)
with the [Asp371]-Tyrosinase (369-377) peptide to detect interferon-gamma (IFN-y) secreting T-
cells.

Materials:

e Cryopreserved PBMCs from HLA-A*02:01 positive donors

¢ Reconstituted [Asp371]-Tyrosinase (369-377) peptide stock solution

o Complete cell culture medium (e.g., RPMI-1640 with 10% FBS, L-glutamine, and antibiotics)
o ELISPOT plate pre-coated with anti-IFN-y capture antibody

o Detection antibody (biotinylated anti-IFN-y)

» Streptavidin-HRP conjugate

e Substrate solution (e.g., AEC or BCIP/NBT)

o Positive control (e.g., Phytohemagglutinin (PHA) or a pool of viral peptides)
» Negative control (culture medium alone)

Procedure:

e Prepare PBMCs: Thaw cryopreserved PBMCs and wash them in complete culture medium.
Resuspend the cells to a final concentration of 2-3 x 1076 cells/mL.

o Prepare Peptide Dilution: Dilute the [Asp371]-Tyrosinase (369-377) peptide stock solution in
complete culture medium to the desired final concentration (typically 1-10 pg/mL).
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¢ Plate the Cells:

o Add 100 pL of the PBMC suspension (2-3 x 1075 cells) to each well of the pre-coated
ELISPOT plate.

o Include wells for positive and negative controls.
» Stimulate the Cells:
o Add 100 pL of the diluted peptide solution to the appropriate wells.
o Add 100 pL of the positive control to the designated wells.
o Add 100 pL of culture medium to the negative control wells.
 Incubate: Incubate the plate at 37°C in a humidified 5% CO2 incubator for 18-24 hours.

o Develop the ELISPOT Plate:

[e]

Wash the plate to remove the cells.

o Add the biotinylated detection antibody and incubate as per the manufacturer's
instructions.

o Wash the plate and add the streptavidin-HRP conjugate.

o After another incubation and wash, add the substrate solution and monitor for spot
formation.

o Stop the reaction by washing with distilled water once spots are clearly visible.

o Analyze the Results: Air-dry the plate and count the spots using an automated ELISPOT
reader. Each spot represents a single IFN-y secreting cell.
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Figure 2. Experimental workflow for an ELISPOT assay.
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Biological Signhaling Pathway

The [Asp371]-Tyrosinase (369-377) peptide, when presented by an HLA-A*02:01 molecule on
the surface of an antigen-presenting cell (APC) or a melanoma cell, can be recognized by the
T-cell receptor (TCR) of a specific CD8+ cytotoxic T lymphocyte (CTL). This recognition event
triggers a signaling cascade that leads to the activation of the T-cell, resulting in cytokine
production (such as IFN-y) and the development of cytotoxic effector functions to kill the target

cell.
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Figure 3. Signaling pathway of T-cell activation by the peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

